Cas no 2268-79-3 (6-Methyl-2-mercaptobenzothiazole)

6-Methyl-2-mercaptobenzothiazole structure
2268-79-3 structure
Product Name:6-Methyl-2-mercaptobenzothiazole
CAS No:2268-79-3
MF:C8H7NS2
MW:181.27787899971
MDL:MFCD07774732
CID:42706
PubChem ID:7060852
Update Time:2025-04-18

6-Methyl-2-mercaptobenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-2-mercaptobenzothiazole
    • 6-Methyl-2-benzothiazolethiol
    • 6-Methyl-2(3H)-benzothiazolethione
    • 6-methyl-3H-1,3-benzothiazole-2-thione
    • 6-Methylbenzo[d]thiazole-2-thiol
    • 2-mercapto-6-methylbenzothiazole
    • 2-Mercapto-6-methylbenzthiazole
    • 6-methyl-1,3-benzothiazole-2-thiol
    • 6-methyl-3H-benzothiazole-2-thione
    • 6-methylbenzothiazole-2-thiol
    • FC0635
    • AK160955
    • 6-methyl-2,3-dihydro-1,3-benzothiazole-2-thione
    • 2-mercapto-6-methyl-benzothiazole
    • EBD19628
    • STL301553
    • FCH856565
    • 2(3H)-Benzothiazolethione,6-methyl-
    • AB42352
    • M
    • 2268-79-3
    • CS-0061342
    • 6-methyl-3H-1, 3-benzothiazole-2-thione
    • W17074
    • DTXSID40427651
    • 6-Methyl-2-merkaptobenzothiazol
    • CHEMBL568738
    • AKOS005206611
    • SCHEMBL1771426
    • 6-Methyl-2-benzothiazolethiol; 6-Methyl-2(3H)-benzothiazolethione;6-Methylbenzo[d]thiazole-2-thiol
    • SCHEMBL11478869
    • EN300-673324
    • MFCD07774732
    • A878471
    • DS-9812
    • KECHYAFVYLLNCH-UHFFFAOYSA-N
    • MDL： MFCD07774732
    • Inchi： 1S/C8H7NS2/c1-5-2-3-6-7(4-5)11-8(10)9-6/h2-4H,1H3,(H,9,10)
    • InChI Key： KECHYAFVYLLNCH-UHFFFAOYSA-N
    • SMILES： S1C(NC2C=CC(C)=CC1=2)=S

Computed Properties

  • Exact Mass: 181.00200
  • Monoisotopic Mass: 181.00199157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 69.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.39
  • Melting Point: 183 ºC
  • Boiling Point: 323 ºC
  • Flash Point: 149 ºC
  • Refractive Index: 1.743
  • PSA: 79.93000
  • LogP: 2.89340
  • Vapor Pressure: No data available

6-Methyl-2-mercaptobenzothiazole Security Information

6-Methyl-2-mercaptobenzothiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methyl-2-mercaptobenzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM160112-1g
6-Methylbenzo[d]thiazole-2-thiol
 2268-79-3 95%
1g
 $153 2021-06-17
Chemenu
CM160112-5g
6-Methylbenzo[d]thiazole-2-thiol
 2268-79-3 95%
5g
 $421 2021-06-17
Chemenu
CM160112-10g
6-Methylbenzo[d]thiazole-2-thiol
 2268-79-3 95%
10g
 $673 2021-06-17
Ambeed
A264396-250mg
6-Methylbenzo[d]thiazole-2-thiol
 2268-79-3 95%
250mg
 $11.0 2025-02-21
Ambeed
A264396-1g
6-Methylbenzo[d]thiazole-2-thiol
 2268-79-3 95%
1g
 $18.0 2025-02-21
Ambeed
A264396-5g
6-Methylbenzo[d]thiazole-2-thiol
 2268-79-3 95%
5g
 $88.0 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DC374-200mg
6-Methyl-2-mercaptobenzothiazole
 2268-79-3 95+%
200mg
 107.0CNY 2021-07-12
TRC
M241855-10mg
6-Methyl-2-mercaptobenzothiazole
 2268-79-3
10mg
 $ 205.00 2022-06-04
TRC
M241855-25mg
6-Methyl-2-mercaptobenzothiazole
 2268-79-3
25mg
 $ 415.00 2022-06-04
TRC
M241855-50mg
6-Methyl-2-mercaptobenzothiazole
 2268-79-3
50mg
 $ 660.00 2022-06-04

6-Methyl-2-mercaptobenzothiazole Related Literature

Related Categories

2268-79-3 (6-Methyl-2-mercaptobenzothiazole) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd